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Compound of Interest

Compound Name: JNJ-20788560

Cat. No.: B608208 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

JNJ-20788560, a selective delta-opioid receptor agonist. Adherence to these guidelines is

paramount to ensure the safety of laboratory personnel and the surrounding environment.

Understanding JNJ-20788560:
JNJ-20788560 is a potent and selective delta-opioid receptor agonist. While it has shown

promise in research for its analgesic properties without the significant side effects associated

with traditional opioids, it is imperative to handle and dispose of this compound with the care

due to any active pharmaceutical ingredient.

Core Disposal Procedures:
The primary recommendation for the disposal of JNJ-20788560 is to treat it as chemical waste.

It should not be disposed of in regular trash or poured down the drain. The specific procedures

are outlined below.

Step 1: Waste Identification and Segregation

Characterize the Waste: All waste materials containing JNJ-20788560, including pure

compound, solutions, contaminated personal protective equipment (PPE), and labware (e.g.,

vials, pipette tips), must be identified as chemical waste.
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Segregate from Other Waste Streams: This chemical waste must be kept separate from

regular laboratory trash, sharps containers (unless the sharps are also contaminated with

JNJ-20788560), and biohazardous waste.

Step 2: Containerization and Labeling

Use Appropriate Containers: Collect all JNJ-20788560 waste in a designated, leak-proof,

and sealable container. The container should be compatible with the chemical nature of the

waste.

Proper Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "JNJ-20788560," and any other identifiers required by your

institution's Environmental Health and Safety (EHS) department.

Step 3: Storage Pending Disposal

Designated Storage Area: Store the sealed waste container in a designated, secure area

away from general laboratory traffic. This area should be well-ventilated.

Follow Storage Guidelines: Adhere to any specific storage temperature requirements for the

compound, although room temperature is generally suitable for the solid form.

Step 4: Final Disposal

Engage a Licensed Waste Disposal Vendor: The ultimate disposal of JNJ-20788560 waste

must be handled by a licensed and certified hazardous waste disposal company. Your

institution's EHS department will have established procedures and contracts for this service.

Follow Institutional Protocols: Strictly follow your organization's internal procedures for

chemical waste pickup and disposal. This typically involves completing a waste manifest or

online request form.

Quantitative Data Summary:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b608208?utm_src=pdf-body
https://www.benchchem.com/product/b608208?utm_src=pdf-body
https://www.benchchem.com/product/b608208?utm_src=pdf-body
https://www.benchchem.com/product/b608208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 825649-28-3 MedChemExpress

Molecular Formula C25H28N2O2 MedChemExpress

Molar Mass 388.50 g/mol MedChemExpress

Appearance Off-white to light yellow solid MedChemExpress

Experimental Workflow for Disposal:
The logical flow for the proper disposal of JNJ-20788560 is illustrated in the following diagram.
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JNJ-20788560 Disposal Workflow

On-Site Laboratory Procedures
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Caption: A flowchart illustrating the key stages of JNJ-20788560 disposal.

Important Safety Considerations:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling JNJ-20788560 and its waste.

Consult the Safety Data Sheet (SDS): Before handling the compound, thoroughly review the

Safety Data Sheet provided by the manufacturer. The SDS contains detailed information on

hazards, handling, and emergency procedures.

Institutional Policies: Your institution's Environmental Health and Safety (EHS) department is

the primary resource for specific disposal policies and procedures. Always consult with them

to ensure full compliance with local, state, and federal regulations.

By adhering to these established procedures, laboratory professionals can ensure the safe and

responsible disposal of JNJ-20788560, thereby fostering a secure research environment and

upholding their commitment to environmental stewardship.

To cite this document: BenchChem. [Navigating the Safe Disposal of JNJ-20788560: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608208#jnj-20788560-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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